OPC6-CoA

• Molecular Formula: C37H60N7O18P3S
• Molecular Weight: 1015.9 g/mol
• InChI: InChI=1S/C37H60N7O18P3S/c1-4-5-7-11-24-23(13-14-25(24)45)10-8-6-9-12-28(47)66-18-17-39-27(46)15-16-40-35(50)32(49)37(2,3)20-59-65(56,57)62-64(54,55)58-19-26-31(61-63(51,52)53)30(48)36(60-26)44-22-43-29-33(38)41-21-42-34(29)44/h5,7,21-24,26,30-32,36,48-49H,4,6,8-20H2,1-3H3,(H,39,46)(H,40,50)(H,54,55)(H,56,57)(H2,38,41,42)(H2,51,52,53)/b7-5-/t23-,24-,26+,30+,31+,32?,36+/m0/s1
• InChIKey: VWFUYQVGVAEVNH-KPWNWRCDSA-N

OPC6-CoA: A Coenzyme A Derivative and Key Intermediate in Jasmonic Acid Biosynthesis

OPC6-CoA (OPC6-Coenzyme A) is a specialized acyl-coenzyme A derivative with the molecular formula C37H60N7O18P3S and a molecular weight of 1015.90 g/mol [1]. It serves as an intermediate in the biosynthesis of jasmonic acid (JA), a critical phytohormone involved in plant defense and development [2]. This compound is enzymatically converted from OPC8-3-ketoacyl-CoA by acetyl-CoA acyltransferase (EC 2.3.1.16) and is subsequently oxidized by acyl-CoA oxidase (EC 1.3.3.6) to form OPC6-trans-2-enoyl-CoA [3].

1

Jasmonic acid biosynthesis pathway intermediate; supports in vitro reconstitution studies

2

Specific substrate for acyl-CoA oxidase (EC 1.3.3.6); enzyme assay context

3

Distinct mass and formula enable LC-MS based jasmonate profiling research

• [1] MedChemExpress. OPC6-CoA. Product Datasheet. Available at: https://www.medchemexpress.eu/opc6-coa.html. View Source
• [2] Koo, A. J., et al. (2008). Jasmonates meet fatty acids: functional analysis of a new acyl-coenzyme A synthetase family from Arabidopsis thaliana. Journal of Experimental Botany, 59(2), 403-419. View Source
• [3] MiMeDB. trans-2-Enoyl-OPC6-CoA (MMDBc0029906). Available at: https://mimedb.ca/metabolites/MMDBc0029906. View Source

Why Substituting OPC6-CoA with Other Acyl-CoAs Fails in Jasmonate Research

The jasmonic acid biosynthesis pathway is characterized by strict substrate specificity at multiple enzymatic steps. OPC6-CoA occupies a precise intermediate position within this pathway, distinct from its homologues OPC8-CoA and OPC4-CoA, which differ in acyl chain length and saturation [1]. Substitution with a generic acyl-CoA or even a closely related jasmonate precursor (e.g., OPC8-CoA) will disrupt downstream enzymatic reactions, including oxidation by acyl-CoA oxidase (EC 1.3.3.6), which is specific to OPC6-CoA [2]. Furthermore, the dedicated OPC-6:CoA ligase (At4g05160) exhibits high activity specifically toward OPC-6, while a separate OPC-8:CoA ligase (At1g20510) handles the OPC-8 substrate, underscoring that these compounds are not functionally interchangeable in biochemical assays or pathway reconstitution studies [3].

OPC-8:CoA ligase specificity mismatch

OPC-6:CoA ligase (At4g05160) activity does not extend to OPC-8; replacing with OPC8-CoA may skip OPC6-CoA-dependent pathway steps.

Acyl-CoA oxidase chain-length requirement

OPC6 acyl-CoA oxidase (EC 1.3.3.6) is specific to the C6 chain; generic or C8 acyl-CoAs may not sustain the correct oxidation intermediate.

Downstream metabolite profile shift

Use of closely related jasmonate precursors can alter LC-MS identification and flux interpretation in plant metabolomics studies.

• [1] SolanaCyc. OPC4 acyl-CoA oxidase / OPC6 acyl-CoA oxidase / OPC8 acyl-CoA oxidase. Available at: https://solcyc.solgenomics.net/. View Source
• [2] GEM-AUREME. RXN-10706: OPC6-CoA + oxygen → OPC6-trans-2-enoyl-CoA + hydrogen peroxide. Available at: http://gem-aureme.irisa.fr/. View Source
• [3] Koo, A. J., et al. (2008). Jasmonates meet fatty acids: functional analysis of a new acyl-coenzyme A synthetase family from Arabidopsis thaliana. Journal of Experimental Botany, 59(2), 403-419. View Source

Quantitative Evidence for OPC6-CoA: Selectivity, Enzyme Kinetics, and Pathway Flux

Enzyme Specificity: OPC-6:CoA Ligase Exhibits High Activity Exclusively for OPC-6

The enzyme OPC-6:CoA ligase (At4g05160) demonstrates high and specific activity for the conversion of OPC-6 to its CoA ester, OPC6-CoA. In contrast, the closely related enzyme OPC-8:CoA ligase (At1g20510) is specific for OPC-8 and does not act on OPC-6 [1]. While exact Km and Vmax values for OPC-6 are not detailed in the primary literature, the functional analysis unequivocally establishes that the enzymes responsible for activating these precursors are distinct and non-overlapping in their substrate preference [1].

Enzyme Specificity

Class-level inference

Distinct, non-overlapping substrate specificities: At4g05160 (OPC-6) vs At1g20510 (OPC-8)

Reported substrate specificity context

Quantitative kinetics not available

Evidence Dimension	Enzyme Substrate Specificity
Target Compound Data	High activity of At4g05160 (OPC-6:CoA ligase) towards OPC-6
Comparator Or Baseline	At1g20510 (OPC-8:CoA ligase) shows activity towards OPC-8, but not OPC-6
Quantified Difference	Qualitative difference: distinct, non-overlapping substrate specificities
Conditions	In vitro enzyme assays using recombinant Arabidopsis proteins

Why This Matters

This demonstrates that OPC6-CoA cannot be substituted by OPC8-CoA in enzymatic assays, as the activating enzymes are not cross-reactive.

• [1] Koo, A. J., et al. (2008). Jasmonates meet fatty acids: functional analysis of a new acyl-coenzyme A synthetase family from Arabidopsis thaliana. Journal of Experimental Botany, 59(2), 403-419. View Source

Metabolic Flux: OPC6-CoA is a Dedicated Intermediate in Jasmonic Acid Biosynthesis

In the jasmonic acid biosynthesis pathway, OPC6-CoA is generated from OPC8-3-ketoacyl-CoA via a thiolase reaction and is then oxidized to OPC6-trans-2-enoyl-CoA [1][2]. This pathway position is unique; the preceding intermediate OPC8-CoA and the subsequent product OPC4-CoA have different acyl chain lengths (C8 and C4, respectively) [3]. While quantitative flux measurements comparing OPC6-CoA to other acyl-CoAs are not available, the existence of dedicated enzymes (e.g., OPC6 acyl-CoA oxidase, EC 1.3.3.6) strongly suggests that OPC6-CoA is the preferred substrate at this specific metabolic juncture [4].

Metabolic Flux

Class-level inference

OPC6-CoA is the dedicated substrate for OPC6 acyl-CoA oxidase (EC 1.3.3.6) in jasmonate biosynthesis

Pathway oxidation step context

Inferred from genomic and biochemical annotations

Evidence Dimension	Pathway Position and Enzymatic Context
Target Compound Data	OPC6-CoA is the substrate for OPC6 acyl-CoA oxidase (EC 1.3.3.6)
Comparator Or Baseline	OPC8-CoA and OPC4-CoA are substrates for distinct acyl-CoA oxidases with different chain-length specificities
Quantified Difference	Not quantified; inferred from distinct enzyme specificities
Conditions	Inferred from genomic and biochemical pathway annotations

Why This Matters

This ensures that OPC6-CoA is the correct tool for studying the OPC6-specific oxidation step in JA biosynthesis, which cannot be accurately modeled using other acyl-CoAs.

• [1] KEGG. R07895: OPC4-CoA + Acetyl-CoA <=> CoA + 3-Oxo-OPC6-CoA. Available at: https://www.genome.jp/entry/R07895. View Source
• [2] MiMeDB. trans-2-Enoyl-OPC6-CoA (MMDBc0029906). Available at: https://mimedb.ca/metabolites/MMDBc0029906. View Source
• [3] SolanaCyc. OPC4 acyl-CoA oxidase / OPC6 acyl-CoA oxidase / OPC8 acyl-CoA oxidase. Available at: https://solcyc.solgenomics.net/. View Source
• [4] MetaCyc. EC# 1.3.3.6. Available at: https://microcyc.genoscope.cns.fr/. View Source

Chemical Identity: OPC6-CoA Has a Defined Structure Distinct from Other Acyl-CoAs

OPC6-CoA possesses a unique molecular formula (C37H60N7O18P3S) and monoisotopic mass (1015.29283838 Da) that distinguish it from related jasmonate-CoA esters [1]. For example, OPC6-trans-2-enoyl-CoA has a molecular formula of C37H58N7O18P3S and a mass of 1013.88 Da, while 3-Hydroxy-OPC6-CoA has a mass of 1031.90 Da [2][3]. The predicted LC-MS/MS spectrum (splash key: splash10-000i-1900010000-b0109b0a597e34196b4d) provides a unique fingerprint for identification [4].

Mass Identification

Head-to-head

Mass difference: −2.01 Da (to trans-2-enoyl) / +16.01 Da (to 3-hydroxy)

Supports accurate LC-MS discrimination

Predicted fragmentation pattern available

Evidence Dimension	Molecular Mass and Formula
Target Compound Data	Mass: 1015.89 Da, Formula: C37H60N7O18P3S
Comparator Or Baseline	trans-2-Enoyl-OPC6-CoA: 1013.88 Da, C37H58N7O18P3S; 3-Hydroxy-OPC6-CoA: 1031.90 Da, C37H60N7O19P3S
Quantified Difference	Mass difference: -2.01 Da (to enoyl) and +16.01 Da (to hydroxy)
Conditions	Calculated from chemical structures

Why This Matters

This ensures accurate identification and quantitation in complex biological samples using LC-MS, preventing mis-assignment with other acyl-CoAs.

• [1] HMDB. OPC6-CoA (HMDB0011114). Available at: https://hmdb.ca/metabolites/HMDB0011114. View Source
• [2] MiMeDB. trans-2-Enoyl-OPC6-CoA (MMDBc0029906). Available at: https://mimedb.ca/metabolites/MMDBc0029906. View Source
• [3] KEGG. C16333: 3-Hydroxy-OPC6-CoA. Available at: https://www.kegg.jp/entry/cpd_ja:C16333. View Source
• [4] HMDB. Predicted LC-MS/MS Spectrum for OPC6-CoA. Available at: https://hmdb.ca/spectra/ms_ms/300909. View Source

Recommended Applications of OPC6-CoA in Plant Biochemistry and Analytical Chemistry

In Vitro Reconstitution of Jasmonic Acid Biosynthesis

Use OPC6-CoA as a substrate for OPC6 acyl-CoA oxidase (EC 1.3.3.6) in enzyme activity assays to study the specific oxidation step in JA biosynthesis. This application is supported by its defined role as the native substrate for this enzyme [1].

Metabolite Identification and Quantification by LC-MS

Employ OPC6-CoA as an authentic reference standard for developing and validating LC-MS/MS methods. Its unique mass (1015.89 Da) and predicted fragmentation pattern [2] enable accurate identification and quantification of this intermediate in plant extracts, distinguishing it from closely related acyl-CoAs [3].

Enzyme Selectivity Profiling

Utilize OPC6-CoA in substrate specificity assays to differentiate between OPC-6:CoA ligase (At4g05160) and OPC-8:CoA ligase (At1g20510) activities. This is crucial for characterizing the function of these non-redundant enzymes in plant defense signaling [4].

Metabolic Flux Analysis in Plants

Incorporate OPC6-CoA into targeted metabolomics studies aimed at elucidating the dynamics of JA biosynthesis under stress conditions. Its measurement, alongside other jasmonate precursors, provides insight into pathway regulation and flux control points [5].

Application

Selection Property

Validation Focus

In vitro JA pathway reconstitution

Defined pathway intermediate

Acyl-CoA oxidase substrate specificity

LC-MS method development

Distinct mass and formula

Accurate identification in plant extracts

Enzyme selectivity profiling

Ligase substrate specificity

Discrimination of OPC-6 vs OPC-8 ligase activity

Metabolic flux analysis

Pathway position specificity

Jasmonate biosynthesis regulation under stress

• [1] MetaCyc. EC# 1.3.3.6. Available at: https://microcyc.genoscope.cns.fr/. View Source
• [2] HMDB. Predicted LC-MS/MS Spectrum for OPC6-CoA. Available at: https://hmdb.ca/spectra/ms_ms/300909. View Source
• [3] MiMeDB. trans-2-Enoyl-OPC6-CoA (MMDBc0029906). Available at: https://mimedb.ca/metabolites/MMDBc0029906. View Source
• [4] Koo, A. J., et al. (2008). Jasmonates meet fatty acids: functional analysis of a new acyl-coenzyme A synthetase family from Arabidopsis thaliana. Journal of Experimental Botany, 59(2), 403-419. View Source
• [5] KEGG. R07895: OPC4-CoA + Acetyl-CoA <=> CoA + 3-Oxo-OPC6-CoA. Available at: https://www.genome.jp/entry/R07895. View Source